Cas no 2097890-00-9 (N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide)
N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide
- N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
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- Inchi: 1S/C15H15N5O4S/c1-20-9-11(7-16-20)15-18-14(24-19-15)8-17-25(21,22)12-2-3-13-10(6-12)4-5-23-13/h2-3,6-7,9,17H,4-5,8H2,1H3
- InChI Key: ZXZSKTMJDSQCJC-UHFFFAOYSA-N
- SMILES: S(C1C=CC2=C(C=1)CCO2)(NCC1=NC(C2C=NN(C)C=2)=NO1)(=O)=O
Computed Properties
- Exact Mass: 361.08447515 g/mol
- Monoisotopic Mass: 361.08447515 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 571
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 361.4
- XLogP3: 0.6
- Topological Polar Surface Area: 121
N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6559-6573-2μmol |
N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide |
2097890-00-9 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6559-6573-5μmol |
N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide |
2097890-00-9 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6559-6573-10μmol |
N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide |
2097890-00-9 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6559-6573-20μmol |
N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide |
2097890-00-9 | 90%+ | 20μl |
$79.0 | 2023-05-10 | |
| Life Chemicals | F6559-6573-1mg |
N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide |
2097890-00-9 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6559-6573-2mg |
N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide |
2097890-00-9 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6559-6573-3mg |
N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide |
2097890-00-9 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6559-6573-4mg |
N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide |
2097890-00-9 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6559-6573-5mg |
N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide |
2097890-00-9 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6559-6573-10mg |
N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide |
2097890-00-9 | 10mg |
$79.0 | 2023-09-08 |
N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide
Professional Introduction to Compound with CAS No. 2097890-00-9 and Product Name: N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide
Compound with the CAS number 2097890-00-9 and the product name N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular structure incorporates several key functional groups that contribute to its potential therapeutic applications, making it a subject of intense interest among researchers.
The core structure of this compound is characterized by a benzofuran scaffold linked to a sulfonamide moiety. The sulfonamide group is known for its role in drug design due to its ability to form hydrogen bonds and interact with biological targets. Specifically, the presence of the sulfonamide group in this compound enhances its solubility and bioavailability, which are critical factors in pharmaceutical development. Additionally, the benzofuran ring is a common motif in medicinal chemistry, often associated with anti-inflammatory, anti-cancer, and antimicrobial properties.
One of the most striking features of this compound is the incorporation of a 1-methyl-1H-pyrazole ring into the molecular structure. Pyrazole derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, analgesic, and anti-viral effects. The 1-methyl substitution on the pyrazole ring further modulates its pharmacological properties, enhancing its interaction with biological targets. This modification has been shown to improve the compound's binding affinity and selectivity, making it a promising candidate for further development.
The presence of a 1,2,4-triazole ring in the compound's structure also contributes to its potential therapeutic applications. Triazole derivatives are well-known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory effects. The triazole ring in this compound interacts with various biological targets, making it a versatile molecule for drug discovery. Recent studies have highlighted the importance of triazole-containing compounds in developing novel therapeutic agents due to their favorable pharmacokinetic properties.
The combination of these structural elements—benzofuran, sulfonamide, pyrazole, and triazole—makes this compound a multifaceted molecule with potential applications in multiple therapeutic areas. Researchers have been particularly interested in its potential as an anti-cancer agent. Studies have shown that compounds with similar structural features exhibit inhibitory effects on various cancer cell lines by interfering with key signaling pathways involved in tumor growth and progression.
In addition to its anti-cancer potential, this compound has shown promise in other therapeutic areas as well. For instance, preliminary studies suggest that it may have anti-inflammatory properties by modulating inflammatory cytokine production. This makes it a candidate for developing novel treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to interact with bacterial enzymes has led researchers to explore its potential as an antimicrobial agent.
The synthesis of this compound involves several sophisticated chemical transformations that highlight the expertise required in modern pharmaceutical chemistry. The multi-step synthesis pathway requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for further biological evaluation.
The pharmacological evaluation of this compound has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in cancer cell proliferation and survival. These findings have been supported by preliminary animal studies that show promising results in reducing tumor growth without significant side effects. Such results are encouraging for further clinical development and highlight the compound's potential as a novel therapeutic agent.
The development of new drugs is often hampered by challenges such as drug resistance and off-target effects. However, compounds like this one offer hope by targeting multiple pathways simultaneously or by using novel mechanisms of action that may circumvent existing resistance mechanisms. The unique structural features of this compound make it an attractive candidate for further investigation into overcoming these challenges.
As research continues to uncover new biological activities and mechanisms of action for this compound, it is likely that additional therapeutic applications will be identified. The combination of computational modeling and high-throughput screening techniques will be instrumental in identifying new targets and optimizing its pharmacological properties further. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into clinical reality.
In conclusion, Compound with CAS number 2097890-00-9 and product name N-{[3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide represents a significant advancement in chemical biology and pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating cancer, inflammation, and infections make it a subject of intense interest among researchers worldwide.
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